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Compound of Interest

Compound Name: AT-533

Cat. No.: B10854662 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like AT-533 is a critical component of laboratory safety

and environmental responsibility. This guide provides essential information on the safe disposal

of AT-533, a novel small molecule inhibitor of Heat Shock Protein 90 (Hsp90) and CD73,

currently under investigation for its anti-tumor, anti-viral, and anti-inflammatory properties.

Adherence to these procedures is vital to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before handling AT-533, it is imperative to consult the Safety Data Sheet (SDS). Personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times. Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures
The disposal of AT-533 and its associated waste must comply with all applicable federal, state,

and local regulations for hazardous waste.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with AT-533, such as unused compound,

contaminated filter paper, and disposable labware (e.g., pipette tips, weighing boats), in a
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designated, clearly labeled, and sealed hazardous waste container. The container should

be made of a material compatible with the chemical.

Liquid Waste: Solutions containing AT-533 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Avoid mixing with other chemical waste

streams unless compatibility has been confirmed.

Sharps: Needles, syringes, or any other sharps contaminated with AT-533 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Decontamination of Labware:

Reusable glassware and equipment should be decontaminated promptly after use. A

recommended procedure is to rinse the equipment with a suitable solvent (e.g., ethanol or

acetone, depending on solubility and compatibility) to remove residual AT-533. The solvent

rinse should be collected as hazardous liquid waste.

Following the solvent rinse, wash the labware with an appropriate laboratory detergent

and water.

Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For small spills of solid AT-533, carefully sweep or scoop the material into a hazardous

waste container. Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial sorbent pads). Collect the contaminated absorbent material into a hazardous

waste container.

Decontaminate the spill area with a suitable solvent and then wash with detergent and

water. All materials used for cleanup should be disposed of as hazardous waste.

Waste Pickup and Disposal:

Ensure all waste containers are properly sealed and labeled with the contents

("Hazardous Waste: AT-533") and the date of accumulation.
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Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

Do not dispose of AT-533 down the drain or in regular trash.

Quantitative Data for AT-533
For quick reference, the following table summarizes key quantitative data for AT-533.

Property Value

CAS Number 908112-37-8

Molecular Formula C₂₃H₃₀N₄O₃

Molecular Weight 410.51 g/mol

Signaling Pathway of AT-533 as a CD73 Inhibitor
The following diagram illustrates the mechanism of action of AT-533 as a CD73 inhibitor, which

is a key pathway in its potential anti-tumor activity.
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Mechanism of Action of AT-533 as a CD73 Inhibitor
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Caption: AT-533 inhibits CD73, blocking adenosine production and reducing immune

suppression.

Experimental Workflow for Waste Disposal
The logical flow for the proper disposal of AT-533 waste is outlined in the diagram below.
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AT-533 Waste Disposal Workflow
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Caption: Workflow for the safe segregation, containment, and disposal of AT-533 waste.
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To cite this document: BenchChem. [Proper Disposal of AT-533: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854662#at-533-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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